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Compound of Interest

cis-2-Vinyl-1,3-dioxolane-4-
Compound Name:
methanol

Cat. No.: B098564

An In-depth Technical Guide to cis-2-Vinyl-1,3-dioxolane-4-methanol

This technical guide provides a comprehensive overview of cis-2-Vinyl-1,3-dioxolane-4-
methanol, a versatile bifunctional molecule with potential applications in organic synthesis and
drug development. The document is intended for researchers, scientists, and professionals in
the field of drug development.

Physicochemical Properties

cis-2-Vinyl-1,3-dioxolane-4-methanol is a colorless to pale yellow liquid. Its chemical
structure features a vinyl group and a primary alcohol, making it a valuable building block for a
variety of chemical transformations. A summary of its key physicochemical properties is
presented in the table below.
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Property Value Source

Molecular Formula C6H1003 PubChem[1]

Molecular Weight 130.14 g/mol PubChem[1]
(2-ethenyl-1,3-dioxolan-4-

IUPAC Name PubChem[1]
yl)methanol

CAS Number 16081-26-8 PubChem[1]

Appearance Colorless to pale yellow liquid Inferred

Boiling Point Not available

Density Not available

Refractive Index Not available

- Soluble in common organic

Solubility Inferred
solvents

XLogP3 -0.1 PubChem[1]

Topological Polar Surface Area  38.7 A2 PubChem[1]

Synthesis and Mechanism

The most common and straightforward method for the synthesis of cis-2-Vinyl-1,3-dioxolane-
4-methanol is the acid-catalyzed acetalization of glycerol with acrolein. The reaction proceeds
via the formation of a hemiacetal intermediate, followed by intramolecular cyclization to yield
the 1,3-dioxolane ring. The cis isomer is often the thermodynamically favored product.

Experimental Protocol: Synthesis of cis-2-Vinyl-1,3-
dioxolane-4-methanol

Materials:
e Glycerol (1.0 eq)

e Acrolein (1.1 eq)
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p-Toluenesulfonic acid (p-TSA) (0.02 eq)
Toluene

Saturated aqueous sodium bicarbonate solution
Anhydrous magnesium sulfate

Dean-Stark apparatus

Procedure:

To a round-bottom flask equipped with a Dean-Stark apparatus and a reflux condenser, add
glycerol, toluene, and a catalytic amount of p-toluenesulfonic acid.

Heat the mixture to reflux and slowly add acrolein dropwise over a period of 30 minutes.

Continue refluxing the mixture and remove the water formed during the reaction using the
Dean-Stark trap.

Monitor the reaction progress by thin-layer chromatography (TLC).
Once the reaction is complete, cool the mixture to room temperature.

Wash the reaction mixture with a saturated agueous sodium bicarbonate solution to
neutralize the acid catalyst.

Separate the organic layer and wash it with brine.

Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under
reduced pressure to obtain the crude product.

Purify the crude product by vacuum distillation to yield pure cis-2-Vinyl-1,3-dioxolane-4-
methanol.
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Synthesis Workflow of cis-2-Vinyl-1,3-dioxolane-4-methanol

Glycerol + Acrolein
[ y(in Toluene) ] p-TSA (catalyst)
Acid-catalyzed Acetalization
(Reflux with Dean-Stark)
Aqueous Workup
(NaHCO3 wash)
Purification
(Vacuum Distillation)

Click to download full resolution via product page

A flowchart illustrating the synthesis of cis-2-Vinyl-1,3-dioxolane-4-methanol.

Applications and Research Interest

cis-2-Vinyl-1,3-dioxolane-4-methanol is a valuable synthetic intermediate due to its two
reactive functional groups: a vinyl group and a primary hydroxyl group. These groups can be
selectively modified to introduce a variety of other functionalities.

e Drug Development: The 1,3-dioxolane moiety is present in several biologically active
molecules and approved drugs. This scaffold can serve as a chiral pool for the synthesis of
complex target molecules. The vinyl and hydroxyl groups provide handles for further
chemical modifications and the introduction of pharmacophores.
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e Polymer Chemistry: The vinyl group can undergo polymerization to form functional polymers
with pendant hydroxyl groups. These polymers can have applications in coatings, adhesives,
and biomaterials. The related compound 4-Vinyl-1,3-dioxolan-2-one is known to be used in
polymer synthesis.[2]

o Asymmetric Synthesis: The chiral center at the C4 position of the dioxolane ring makes this
compound a useful chiral building block for the enantioselective synthesis of natural products
and pharmaceuticals.

Reactivity of Functional Groups
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Potential reactions of the vinyl and hydroxy! functional groups.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document. BenchChem. [Commercial suppliers of cis-2-Vinyl-1,3-dioxolane-4-
methanol]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b098564#commercial-suppliers-of-cis-2-vinyl-1-3-
dioxolane-4-methanol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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